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Compound of Interest

Compound Name: trans-Cinnamoyl-phe-OH

CAS No.: 4950-65-6

Cat. No.: B554616

Get Quote

In the dynamic world of flavor science, the quest for novel ingredients that can enhance

sensory experiences while meeting consumer demands for cleaner labels and healthier

products is paramount. N-trans-Cinnamoyl-L-phenylalanine (CiA-Phe), a compound belonging

to the N-phenylpropenoyl-L-amino acids family found naturally in some plants, has emerged as

a significant candidate for flavor enhancement.[1] This molecule, with the CAS number 4950-

65-6, is not just another flavoring agent; it functions as a sophisticated flavor modifier, primarily

enhancing the "kokumi" sensation.[2][3][4]

Kokumi, a Japanese term, describes a complex sensory experience characterized by richness,

thickness, mouthfulness, and continuity—a quality that cannot be defined by the five basic

tastes alone.[5][6] Substances that elicit this sensation, like CiA-Phe, do not have a strong

taste of their own but amplify and round out the flavors already present in a food matrix. Recent

research has demonstrated that CiA-Phe can significantly enhance sourness, umami, and the

lingering perception of saltiness, making it a valuable tool for creating more satisfying and

impactful flavor profiles, particularly in low-sodium or low-fat formulations.[1][7][8]

This document serves as a comprehensive guide to the application of trans-Cinnamoyl-L-

phenylalanine. It provides an in-depth look at its mechanism of action, detailed protocols for its
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evaluation, and practical insights for its use in research and product development.

Physicochemical Properties
A thorough understanding of the compound's properties is the foundation for its effective

application.

Property Value Source

Chemical Name

(2S)-3-phenyl-2-[(E)-3-

phenylprop-2-

enoylamino]propanoic acid

[2]

Synonyms

trans-Cinnamoyl-phe-OH,

Cinnamoyl-(trans)-L-

phenylalanine

[4][9]

CAS Number 4950-65-6 [3]

Molecular Formula C₁₈H₁₇NO₃ [3]

Molecular Weight 295.34 g/mol [9]

Purity ≥ 95-98% [3][9]

Appearance White to off-white powder -

Melting Point 158-164 °C [9]

Storage
Store at 0-8°C in a dry, well-

ventilated place.
[9]

Mechanism of Action: The "Kokumi" Effect
The flavor-enhancing properties of trans-Cinnamoyl-L-phenylalanine are rooted in its ability to

interact with specific taste receptors on the human tongue. Unlike traditional flavor ingredients

that activate primary taste receptors (sweet, sour, salty, bitter, umami), CiA-Phe acts as a

modulator.

Recent molecular docking and dynamics simulations have provided compelling evidence for its

mechanism.[1] CiA-Phe exhibits a significant binding affinity for several key taste receptors:
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Umami (T1R1/T1R3): By binding to the T1R1/T1R3 heterodimer, the primary receptor for

umami taste, CiA-Phe enhances the perception of savory and brothy notes.

Sourness (OTOP1): Interaction with the OTOP1 proton channel, responsible for detecting

sour tastes, leads to an amplified sourness perception.

Saltiness (TMC4): The compound is also suggested to interact with the TMC4 channel,

which plays a role in salt taste perception, prolonging the salty sensation.[1]

This multi-receptor interaction model explains the compound's broad-spectrum enhancement

capabilities. Furthermore, the action of many kokumi substances is mediated through the

calcium-sensing receptor (CaSR).[10][11][12] Activation of CaSR in taste cells by compounds

like CiA-Phe is believed to trigger downstream signaling that sensitizes and amplifies the

signals from other taste receptors, leading to the characteristic kokumi effects of enhanced

complexity, mouthfulness, and flavor longevity.[6][13]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40311569/
https://pubmed.ncbi.nlm.nih.gov/22511946/
https://www.researchgate.net/publication/282561397_Mechanism_of_the_perception_of_kokumi_substances_and_the_sensory_characteristics_of_the_kokumi_peptide_g-Glu-Val-Gly
https://d-nb.info/1139744054/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC9039938/
https://www.researchgate.net/publication/382915944_A_Novel_Compound_with_Kokumi_Properties_Enzymatic_Preparation_and_Taste_Presentation_Evaluation_of_N-Lauroyl_Phenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Proposed Mechanism of CiA-Phe Flavor Enhancement
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Caption: Proposed interaction of CiA-Phe with multiple taste receptors.

Applications in Flavor Science
The unique properties of trans-Cinnamoyl-L-phenylalanine open up a wide range of

applications in the food, beverage, and pharmaceutical industries. Its primary function is to

build a flavor foundation, enhancing mouthfeel and amplifying key taste attributes without

adding a distinct flavor of its own.
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Application Area Function
Recommended
Concentration Range (in
final product)

Soups, Broths, and Sauces

Enhances umami, saltiness,

and overall richness. Adds a

lingering, satisfying mouthfeel.

10 - 100 mg/L

Low-Sodium Products

Compensates for flavor loss by

prolonging and enhancing the

perception of saltiness.

20 - 100 mg/L

Low-Fat Products (e.g.,

dressings, yogurts)

Improves mouthfeel and

creaminess, mimicking the

sensory attributes of fat.[7][8]

15 - 75 mg/L

Plant-Based Meat Analogs

Masks off-notes and builds a

more complex, savory, and

"meaty" flavor profile.

25 - 100 mg/kg

Beverages (e.g., citrus)
Enhances sourness and

fruitiness, masks bitterness.[7]
1 - 20 mg/L

Pharmaceutical Formulations

Masks the bitterness of active

pharmaceutical ingredients

(APIs) and improves

palatability.

Varies by application

Note: The optimal concentration is highly dependent on the food matrix and desired sensory

outcome. Benchtop experimentation is crucial.

Experimental Protocols
To effectively evaluate and utilize trans-Cinnamoyl-L-phenylalanine, a systematic approach

combining analytical chemistry and sensory science is essential.

Protocol 4.1: Preparation of Stock Solutions
Rationale: Accurate preparation of stock solutions is critical for reproducible results. Due to its

chemical structure, CiA-Phe has limited solubility in water. A food-grade solvent is required.
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Materials:

trans-Cinnamoyl-L-phenylalanine (≥98% purity)

Propylene Glycol (PG) or 5% Ethanol (food grade)

Deionized water

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Weighing: Accurately weigh 100 mg of trans-Cinnamoyl-L-phenylalanine powder.

Initial Dissolution: Transfer the powder to a 100 mL volumetric flask. Add 20 mL of Propylene

Glycol or 5% Ethanol.

Mixing: Place the flask on a magnetic stirrer and mix at a moderate speed until the powder is

fully dissolved. Gentle warming (to ~40°C) can aid dissolution but avoid overheating.

Dilution: Once fully dissolved, slowly add deionized water to the 100 mL mark.

Final Mixing: Invert the flask several times to ensure a homogenous solution. This creates a

1000 mg/L (1000 ppm) stock solution.

Storage: Store the stock solution in a sealed, amber glass bottle at 4°C for up to one week.

Protocol 4.2: Sensory Evaluation of Flavor Enhancement
Rationale: Human sensory panels are the definitive tool for assessing flavor modification.[14]

This protocol uses Quantitative Descriptive Analysis (QDA) to measure the intensity of specific

sensory attributes.[15]

4.2.1. Objective: To quantify the enhancing effect of CiA-Phe on umami, saltiness, and

mouthfulness in a model food system.
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4.2.2. Panelist Selection and Training:

Selection: Recruit 10-12 individuals screened for their ability to detect basic tastes and their

interest in the task.[15]

Training: Conduct several training sessions to familiarize panelists with the sensory attributes

to be evaluated (e.g., umami, saltiness, thickness, mouthfulness, continuity). Provide

reference standards for each attribute. Ensure panelists can reliably use the rating scale.[16]

4.2.3. Test Environment:

Conduct evaluations in a dedicated sensory analysis room with controlled lighting,

temperature, and ventilation to minimize distractions.[17][18][19]

Ensure the area is free from competing aromas.[19]

Provide individual booths for each panelist to prevent interaction and bias.[17]

4.2.4. Sample Preparation:

Base: Prepare a simple, neutral-tasting chicken or vegetable broth. A basic salt solution

(e.g., 0.5% NaCl) can also be used to specifically test salt enhancement.

Test Samples: Using the 1000 mg/L stock solution, prepare samples with final CiA-Phe

concentrations of 0 (Control), 10, 50, and 100 mg/L in the broth.

Presentation: Serve 20 mL of each sample, heated to a consistent temperature (e.g., 50°C),

in identical cups labeled with random three-digit codes.[15]

Randomization: The presentation order of the samples must be randomized for each panelist

to avoid order effects.[17]

Palate Cleanser: Provide room-temperature deionized water and unsalted crackers for

panelists to cleanse their palates between samples.[15]

4.2.5. Evaluation Procedure:

Instruct panelists to evaluate the samples in the presented order.
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For each sample, they should rate the intensity of the following attributes on a 10-cm line

scale anchored with "Not at all intense" on the left (0) and "Very intense" on the right (10):

Umami/Savory

Saltiness

Thickness/Mouthfulness

Flavor Longevity (aftertaste)

Allow a 2-minute break between samples for palate cleansing.

4.2.6. Data Analysis:

Measure the distance from the left anchor (0) on the 10-cm line scale for each attribute for

each panelist.

Analyze the collected data using a two-way Analysis of Variance (ANOVA) with "Sample" and

"Panelist" as factors.

If the ANOVA shows a significant effect for the "Sample" factor, perform a post-hoc test, such

as Tukey’s Honestly Significant Difference (HSD), to determine which concentrations are

significantly different from the control (p < 0.05).[15]
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Figure 2: Sensory Evaluation Workflow
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Caption: A typical workflow for sensory evaluation of a flavor enhancer.
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Data Interpretation and Troubleshooting
Example Data Table:

Sample (CiA-Phe
Conc.)

Mean Umami Score
(± SEM)

Mean Saltiness
Score (± SEM)

Mean Mouthfulness
Score (± SEM)

Control (0 mg/L) 3.2 ± 0.3 4.5 ± 0.2 2.1 ± 0.2

10 mg/L 3.8 ± 0.4 4.9 ± 0.3 2.9 ± 0.3

50 mg/L 5.5 ± 0.3ᵃ 5.8 ± 0.2ᵃ 4.8 ± 0.4ᵃ

100 mg/L 6.8 ± 0.4ᵃ 6.5 ± 0.3ᵃ 6.2 ± 0.5ᵃ

ᵃ Indicates a

statistically significant

difference from the

Control (p < 0.05)

based on Tukey's

HSD test.

Interpretation:

A statistically significant increase in the mean scores for umami, saltiness, and mouthfulness

at 50 and 100 mg/L demonstrates the efficacy of CiA-Phe as a flavor enhancer in this matrix.

The dose-dependent increase in scores suggests a direct relationship between

concentration and sensory effect within this range.[1]

Troubleshooting:

High Variability in Scores: May indicate insufficient panelist training or panelist fatigue.

Ensure training is thorough and limit the number of samples per session.[17]

No Significant Effect: The concentration range may be too low for the specific food matrix.

Test higher concentrations. Alternatively, the matrix itself may contain ingredients that mask

the effect.
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Perception of Off-Notes: While CiA-Phe is largely tasteless, at very high concentrations it

may impart subtle notes. If off-notes are reported, this may indicate the upper limit of the

practical usage range. Purity of the compound is also critical; ensure it is of high analytical

grade.

Conclusion
trans-Cinnamoyl-L-phenylalanine represents a significant advancement in flavor modification

technology. Its demonstrated ability to enhance umami, sourness, and saltiness through a

sophisticated "kokumi" mechanism provides food scientists and product developers with a

powerful tool for creating richer, more satisfying sensory experiences.[1] By following rigorous

evaluation protocols, researchers can effectively harness the potential of this compound to

address key industry challenges, including sodium and fat reduction, off-note masking, and the

overall improvement of flavor quality in a wide array of applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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